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Compound of Interest

Compound Name: Closantel sodium dihydrate

Cat. No.: B7856434

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the anthelmintic
drug closantel in several key host species: sheep, goats, and cattle. The data presented is
compiled from various scientific studies to offer an objective overview of the drug's absorption,
distribution, metabolism, and excretion (ADME) characteristics. This information is crucial for
optimizing dosage regimens, ensuring efficacy, and minimizing withdrawal times in a clinical or
research setting.

Quantitative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of closantel in sheep,
goats, and cattle following different routes of administration. These values highlight the
significant inter-species variations in drug disposition.
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Parameter Sheep Goats Cattle
Route of )

o ] Oral Intramuscular Intraruminal
Administration
Dosage 10 mg/kg 5 mg/kg 7.5 mg/kg

Cmax (Maximum
Plasma

Concentration)

47.0 £ 11.1 pg/mL[1]

47.9 + 4.4 pg/mL[1]

Similar to sheep|2]

Tmax (Time to

Maximum Plasma 8 - 24 hours[1] 8 - 24 hours]3] 2.6 days[?]
Concentration)
Elimination Half-Life

~27 days[1][4] ~23 days[1][4] 4 days|[2]

(t2)

Bioavailability (Oral

vs. Parenteral)

Oral bioavailability is

approximately 50% of

intramuscular

administration.[1][5]

Protein Binding

>99% (primarily to
albumin)[5][6]

>99% (primarily to
albumin)[6]

>99% (primarily to
albumin)[5][6]

Metabolism

Poorly metabolized;

less than 2% of

plasma radioactivity is

due to metabolites.[5]

The primary route is

reductive deiodination

to monoiodoclosantel.

[1]

Poorly metabolized.

Poorly metabolized.[5]

Excretion

Primarily via feces
(>80% of the dose),

with less than 0.5% in

urine.[5][7]

Primarily fecal.

Primarily fecal.[5]
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Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Closantel's anthelmintic activity stems from its ability to act as a protonophore, uncoupling
oxidative phosphorylation in the mitochondria of the parasite.[6][8][9][10] This disruption of the
proton gradient across the inner mitochondrial membrane inhibits the synthesis of ATP, the
primary energy currency of the cell. The resulting energy deficit leads to paralysis and death of

the parasite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b7856434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

